N-[4-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carbonyl)phenyl]acetamide

• IUPAC Name: N-[4-[3-[methyl-[3-(trifluoromethyl)pyridin-2-yl]amino]piperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C21H23F3N4O2/c1-14(29)26-16-9-7-15(8-10-16)20(30)28-12-4-5-17(13-28)27(2)19-18(21(22,23)24)6-3-11-25-19/h3,6-11,17H,4-5,12-13H2,1-2H3,(H,26,29)
• InChI Key: HUMWXWRCOBSBGD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCCC(C2)N(C)C3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C21H23F3N4O2
• Molecular Weight: 420.4 g/mol

Description

“N-[4-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carbonyl)phenyl]acetamide” is a compound that contains a trifluoromethylpyridine (TFMP) motif. TFMP and its derivatives have been used in the agrochemical and pharmaceutical industries. The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with aryl or vinyl halides using palladium catalysts. N-[4-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carbonyl)phenyl]acetamide serves as an organoboron reagent in SM coupling reactions. Its success lies in its mild reaction conditions, functional group tolerance, and environmentally benign nature. .

Anti-Fibrotic Activity

Several studies have explored the compound’s potential in inhibiting collagen synthesis, which is crucial for fibrosis-related diseases. For instance:

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Tyrosine Kinase Inhibition

Structural studies reveal that N-[4-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carbonyl)phenyl]acetamide binds specifically to an inactive Abelson tyrosine kinase domain. .

DNA Cleavage Studies

While not as extensively studied, this compound has been investigated for its potential in DNA cleavage. .

Future Directions

The future directions for research on this compound could include further exploration of its synthesis methods, structural analysis, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. It is expected that many novel applications of TFMP will be discovered in the future.